Cas no 105592-04-9 (2,5-Heptanedione, 6,6-dimethyl-4-phenyl-)

• Product name: 2,5-Heptanedione, 6,6-dimethyl-4-phenyl-
• CAS No: 105592-04-9
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1157260
• PubChem ID: 13611198

2,5-Heptanedione, 6,6-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptanedione, 6,6-dimethyl-4-phenyl-
• 6,6-dimethyl-4-phenylheptane-2,5-dione
• 105592-04-9
• DTXSID40544978

• Inchi： InChI=1S/C15H20O2/c1-11(16)10-13(14(17)15(2,3)4)12-8-6-5-7-9-12/h5-9,13H,10H2,1-4H3
• InChI Key： LYXJEEMNWUCCRW-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C1=CC=CC=C1)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų